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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3,5-
Dimethylcyclohexanone, specifically its boiling point and density. The information is
presented to be a valuable resource for laboratory and development work.

Physical Properties of 3,5-Dimethylcyclohexanone

The following table summarizes the reported physical properties of 3,5-
Dimethylcyclohexanone. It is important to note that slight variations in these values can be
attributed to different experimental conditions and the isomeric mixture of the compound.

Property Value Units Notes
Boiling Point 171-173[1] °C

176 °C

182.5[2][3] °C at 760 mmHg

Density 0.882[2] g/cm3

Specific Gravity 0.89 (20/20)

Experimental Protocols
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The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid organic compound such as 3,5-

Dimethylcyclohexanone.

This method is suitable for small quantities of liquid and provides a relatively accurate

measurement of the boiling point.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)
Thermometer

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for the bath (e.g., paraffin oil)

Stand and clamps

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.[4]
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or oil bath, making sure the heating
liquid level is above the sample level.[1]

The apparatus is heated gently and evenly.[1]
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped when a continuous and rapid stream of bubbles is observed.[1]

» The liquid will begin to cool, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[1] This is the point where the vapor pressure of
the liquid equals the external atmospheric pressure.

The density of a liquid can be accurately determined by measuring the mass of a known
volume.

Apparatus:

e Pycnometer (for high accuracy) or a graduated cylinder
e Analytical balance

e Thermometer

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.[2]

e The vessel is then filled with a known volume of the liquid sample. Care should be taken to
read the volume from the bottom of the meniscus if using a graduated cylinder.[2]

e The mass of the vessel containing the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty vessel from the
mass of the filled vessel.

e The density is calculated using the formula: Density = Mass / Volume.[2]

» For higher accuracy, this procedure should be repeated multiple times, and the average
density calculated.[5] The temperature of the liquid should also be recorded as density is
temperature-dependent.
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the physical properties of
3,5-Dimethylcyclohexanone.

Determination of Physical Properties

Start: Obtain Sample of

3,5-Dimethylcyclohexanone

Boiling Point Determirjation Dinsity Determination
Setup Capillary Method Apparatus Measure Mass of Empty Vessel
l l
Heat Sample Gently Add Known Volume of Liquid
l l
Observe Bubble Stream Measure Mass of Full Vessel
l l
Record Temperature at Liquid Entry Calculate Density (Mass/Volume)

End: Tabulate Physical Properties

Click to download full resolution via product page

Caption: Workflow for Determining the Boiling Point and Density of 3,5-
Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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